Cas no 82820-30-2 (1-Phenyl-2-pyrimidin-2-yl-ethanone)

• Product Name: 1-Phenyl-2-pyrimidin-2-yl-ethanone
• CAS No: 82820-30-2
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD00857637
• CID: 826845
• PubChem ID: 12949061
• Update Time: 2025-04-19

1-Phenyl-2-pyrimidin-2-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-(pyrimidin-2-yl)ethan-1-one
• 1-phenyl-2-pyrimidin-2-ylethanone
• 1-Phenyl-2-pyrimidin-2-yl-aethanon
• 1-phenyl-2-pyrimidin-2-yl-ethanone
• 2-phenacylpyrimidine
• 1-Phenyl-2-(pyrimidin-2-yl)ethanone
• 82820-30-2
• AKOS012500919
• CS-0342514
• FT-0752426
• 2-(Benzoylmethyl)-pyrimidine
• SB38903
• DTXSID80513688
• phenacylpyrimidine
• 1-Phenyl-2-pyrimidin-2-yl-ethanone

• MDL： MFCD00857637
• Inchi： 1S/C12H10N2O/c15-11(10-5-2-1-3-6-10)9-12-13-7-4-8-14-12/h1-8H,9H2
• InChI Key： LGRNSAZQPNGTBN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 1.90200